Cas no 2229268-70-4 (3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine
• CAS No: 2229268-70-4
• MF: C₉H₈F₅N
• MW: 225.158539772034
• CID: 5879963
• PubChem ID: 165851384
• Update Time: 2025-05-19

3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine
• 2229268-70-4
• EN300-1950732

• Inchi： 1S/C9H8F5N/c10-4-1-6(11)8(7(12)2-4)5(3-15)9(13)14/h1-2,5,9H,3,15H2
• InChI Key： JWZSKMCMZCWWKG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C(=CC(=CC=1F)F)F)F

Computed Properties

• Exact Mass: 225.05769007g/mol
• Monoisotopic Mass: 225.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine

3,3-Difluoro-2-(2,4,6-Trifluorophenyl)Propan-1-Amine: A Comprehensive Overview

3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine, also known by its CAS number 2229268-70-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluorophenyl group attached to a difluorinated propaneamine backbone. The presence of multiple fluorine atoms in its structure contributes to its distinct chemical properties and potential applications in drug design.

The synthesis of 3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine involves a series of carefully designed reactions that leverage the reactivity of fluorinated intermediates. Recent advancements in fluorination techniques have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers have explored the use of electrophilic fluorination methods to introduce the fluorine atoms at specific positions on the molecule. These methods not only enhance the efficiency of the synthesis process but also pave the way for the development of more complex fluorinated compounds.

The structural features of 3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine make it an intriguing candidate for various applications. In the pharmaceutical industry, fluorinated compounds are often sought after due to their potential to improve drug efficacy and bioavailability. This compound's trifluorophenyl group is particularly interesting as it can act as a bioisostere for other aromatic systems, potentially offering improved pharmacokinetic properties. Recent studies have demonstrated that analogs of this compound exhibit promising activity in preclinical models of diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine has also been investigated for its role in materials science. The presence of multiple electronegative fluorine atoms can influence the electronic properties of materials synthesized using this compound. Researchers have explored its use in creating advanced polymers and coatings with enhanced thermal stability and mechanical strength. These findings highlight the versatility of this compound across multiple scientific disciplines.

The study of 3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine has also led to new insights into the behavior of fluorinated systems in chemical reactions. For example, recent investigations into its reactivity under various conditions have revealed novel pathways for forming carbon-fluorine bonds. These discoveries are not only advancing our understanding of organofluorine chemistry but also opening up new avenues for synthesizing complex molecules with tailored functionalities.

In conclusion, 3,3-difluoro-2-(2,4,6-trifluorophenyl)propan-1-amine represents a fascinating example of how modern chemical research can lead to innovative compounds with wide-ranging applications. Its unique structure and reactivity make it a valuable tool in both academic and industrial settings. As researchers continue to explore its potential further advancements are expected in areas ranging from drug discovery to materials development.